Ethyl 5-benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-benzyl-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C15H17N3O2/c1-2-20-15(19)14-12-9-18(10-13(12)16-17-14)8-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,16,17)
• InChI Key: MJFGNVPJJNQWKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC2=C1CN(C2)CC3=CC=CC=C3
• Molecular Formula: C15H17N3O2
• DSSTOX Substance ID: DTXSID70740108
• Molecular Weight: 271.31 g/mol
• CAS RN: 912635-60-0

Description

Ethyl 5-benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a chemical compound with the molecular formula C15H17N3O2. It has a molecular weight of 271.32.

Synthesis Analysis

The synthesis of Ethyl 5-benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate can be achieved from ethyl 2- (1-benzyl-4-oxopyrrolidin-3-yl)-2-oxoacetate. The yield of the synthesis process was reported to be 81%, resulting in a yellow powder.

Molecular Structure Analysis

The linear formula of this compound is C15H17N3O2. The molecular structure of this compound includes a pyrrolopyrazole core, which is a bicyclic system containing a five-membered ring fused to a six-membered ring.

Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 456.9±45.0 °C. Its density is predicted to be 1.268±0.06 g/cm3. The compound is stored at a temperature of 2-8°C.

Scientific Research Applications

Chemistry of Heterocyclic Compounds :Research on heterocyclic compounds, such as pyrazoles and pyrroles, is crucial due to their vast applications in medicinal chemistry, agriculture, and materials science. These compounds often serve as core structures for developing pharmaceuticals with various therapeutic properties. For instance, organophosphorus azoles that incorporate tetra-, penta-, and hexacoordinated phosphorus atoms are extensively studied for their structural characteristics and potential as pharmacophores (Larina, 2023).

Synthesis Methods :Advancements in the synthesis of heterocyclic compounds are pivotal for the development of new drugs and materials. Microwave-assisted synthesis, for example, has proven to be an efficient method for preparing azaheterocyclic systems, highlighting the importance of innovative synthetic approaches in chemistry (Sakhuja, Panda, & Bajaj, 2012).

Anticancer Applications :Compounds derived from or related to Ethyl 5-benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate might exhibit promising anticancer activities. The Knoevenagel condensation products have been explored for their potential as anticancer agents, showcasing the relevance of chemical reactions in generating biologically active molecules (Tokala, Bora, & Shankaraiah, 2022).

Antioxidant Properties :The antioxidant capacity of chromones and their derivatives, closely related to pyrazole chemistry, underscores the importance of these compounds in mitigating oxidative stress and related diseases. The structural features of these molecules are critical for their radical scavenging activity, which can delay or inhibit cellular impairment (Yadav, Parshad, Manchanda, & Sharma, 2014).

Drug Discovery :The pyrazolo[1,5-a]pyrimidine scaffold, akin to the structural motifs in Ethyl 5-benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate, plays a significant role in drug discovery, offering a wide range of medicinal properties from anticancer to anti-inflammatory activities. The versatility of this scaffold highlights the potential for Ethyl 5-benzyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole-3-carboxylate in pharmaceutical development (Cherukupalli et al., 2017).